Cas no 191934-71-1 (Benzoyl chloride,2-(chloromethyl)-4-fluoro-)
191934-71-1 structure
Product Name:Benzoyl chloride,2-(chloromethyl)-4-fluoro-
CAS No:191934-71-1
MF:C8H5Cl2FO
MW:207.02910399437
CID:116101
PubChem ID:45081907
Update Time:2025-04-18
Benzoyl chloride,2-(chloromethyl)-4-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,2-(chloromethyl)-4-fluoro-
- 2-(chloromethyl)-4-fluorobenzoyl chloride
- Benzoyl chloride, 2-(chloromethyl)-4-fluoro- (9CI)
- SCHEMBL21407748
- 191934-71-1
- DTXSID60664940
-
- Inchi: 1S/C8H5Cl2FO/c9-4-5-3-6(11)1-2-7(5)8(10)12/h1-3H,4H2
- InChI Key: NRLLGKPITQWSRV-UHFFFAOYSA-N
- SMILES: ClCC1C=C(C=CC=1C(=O)Cl)F
Computed Properties
- Exact Mass: 205.97025
- Monoisotopic Mass: 205.97
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 2.9
Experimental Properties
- PSA: 17.07
Benzoyl chloride,2-(chloromethyl)-4-fluoro- Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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